Cas no 2138352-89-1 (Methyl 3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate)

• Product Name: Methyl 3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate
• CAS No: 2138352-89-1
• MF: C₇H₁₀F₂O₄S
• MW: 228.213708400726
• CID: 6607148
• PubChem ID: 165453294
• Update Time: 2025-05-21

Methyl 3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-728268
• methyl (1s,3s)-3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate
• EN300-728240
• methyl (1r,3r)-3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate
• EN300-728239
• 2137093-54-8
• 2137099-44-4
• 2138352-89-1
• methyl 3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate
• Methyl 3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate

• Inchi： 1S/C7H10F2O4S/c1-13-6(10)5-2-7(8,3-5)4-14(9,11)12/h5H,2-4H2,1H3
• InChI Key： QVHDRHWEIGVDQI-UHFFFAOYSA-N
• SMILES： S(CC1(CC(C(=O)OC)C1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 228.02678629g/mol
• Monoisotopic Mass: 228.02678629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.8Ų

Additional information on Methyl 3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate

Methyl 3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate (CAS No. 2138352-89-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate, identified by its CAS number 2138352-89-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various therapeutic agents, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a fluorine atom and a sulfonyl group, make it a valuable building block for drug development.

The< strong>fluorosulfonyl moiety in Methyl 3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate introduces specific electronic and steric properties that can influence the bioactivity of the final pharmaceutical product. Fluorinated compounds are widely recognized for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. These attributes have made fluorine-containing molecules indispensable in modern drug design, and Methyl 3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate is no exception.

In recent years, there has been a surge in research focused on developing novel treatments for neurological conditions such as Alzheimer's disease and Parkinson's disease. The< strong>cyclobutane scaffold, present in this compound, has shown promise in modulating neurotransmitter activity and inhibiting key enzymatic pathways associated with these disorders. Furthermore, the incorporation of a< strong>fluorine atom into the cyclobutane ring enhances the compound's lipophilicity, facilitating better penetration across the blood-brain barrier—a critical factor for effective central nervous system (CNS) drug delivery.

One of the most compelling aspects of Methyl 3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate is its versatility in synthetic chemistry. The< strong>carboxylate functional group provides a reactive site for further derivatization, allowing chemists to tailor the molecule's properties to meet specific pharmacological requirements. This flexibility has enabled the synthesis of a diverse array of analogs with varying biological activities, making it an invaluable tool for medicinal chemists.

The pharmaceutical industry has increasingly recognized the importance of fluorinated intermediates like Methyl 3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate in optimizing drug candidates. Studies have demonstrated that the presence of fluorine can lead to improved pharmacological outcomes, including increased efficacy and reduced side effects. For instance, fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) have exhibited enhanced anti-inflammatory activity while maintaining a favorable safety profile.

Recent advancements in computational chemistry have further accelerated the development of novel fluorinated compounds. Molecular modeling techniques have enabled researchers to predict the bioactivity of potential drug candidates with high accuracy, reducing the time and cost associated with traditional trial-and-error approaches. Methyl 3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate has been extensively studied using these methods, providing valuable insights into its interactions with biological targets.

The synthesis of Methyl 3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the< strong>fluorosulfonyl group necessitates specialized methodologies to ensure high yield and purity. Despite these challenges, recent innovations in synthetic chemistry have made it possible to produce this compound on an industrial scale, meeting the growing demand from pharmaceutical companies.

In conclusion, Methyl 3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate (CAS No. 2138352-89-1) represents a significant advancement in pharmaceutical synthesis. Its unique structural features and versatile reactivity make it an indispensable intermediate for developing next-generation therapeutics. As research continues to uncover new applications for fluorinated compounds, Methyl 3-fluoro-3-[(fluorosulfonyl)methyl]cyclobutane-1-carboxylate is poised to play a pivotal role in shaping the future of drug discovery and development.